Cas no 13330-93-3 (Benzeneaceticacid, a-[(carboxymethyl)thio]-)

Benzeneaceticacid, a-[(carboxymethyl)thio]- structure
13330-93-3 structure
Product Name:Benzeneaceticacid, a-[(carboxymethyl)thio]-
CAS No:13330-93-3
MF:C10H10O4S
MW:226.249001979828
CID:235053
PubChem ID:269299
Update Time:2025-04-19

Benzeneaceticacid, a-[(carboxymethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneaceticacid, a-[(carboxymethyl)thio]-
    • [(carboxymethyl)sulfanyl](phenyl)acetic acid
    • 2-(carboxymethylsulfanyl)-2-phenyl-acetic acid
    • Benzeneaceticacid,a-[(carboxymethyl)thio]-
    • DTXSID40296581
    • 2-(carboxymethylsulfanyl)-2-phenylacetic acid
    • NSC109959
    • 13330-93-3
    • NSC-109959
    • Inchi: 1S/C10H10O4S/c11-8(12)6-15-9(10(13)14)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,11,12)(H,13,14)
    • InChI Key: AIUNWFBYULOSRS-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C(C(=O)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.02997997g/mol
  • Monoisotopic Mass: 226.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 99.9Ų
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